Cas no 185855-18-9 (1,2,4-Cyclohexanetricarboxylic acid, 3-methyl-)

• Product Name: 1,2,4-Cyclohexanetricarboxylic acid, 3-methyl-
• CAS No: 185855-18-9
• MF: C₁₀H₁₄O₆
• MW: 230.214563846588
• CID: 1379197
• PubChem ID: 71353178
• Update Time: 2025-04-20

1,2,4-Cyclohexanetricarboxylic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Cyclohexanetricarboxylic acid, 3-methyl-
• 3-methylcyclohexane-1,2,4-tricarboxylic acid
• 185855-18-9
• DTXSID70777934
• SCHEMBL15514086

• Inchi： 1S/C10H14O6/c1-4-5(8(11)12)2-3-6(9(13)14)7(4)10(15)16/h4-7H,2-3H2,1H3,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： KYEQYANCRWTPDV-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)CCC(C(=O)O)C1C)=O

Computed Properties

• Exact Mass: 230.07902
• Monoisotopic Mass: 230.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9